Cas no 156783-95-8 (Methyl 2,2,2-trifluoroethyl carbonate)

• Product name: Methyl 2,2,2-trifluoroethyl carbonate
• CAS No: 156783-95-8
• MF: C₄H₅F₃O₃
• MW: 158.075912237167
• MDL: MFCD28054295
• CID: 1335232
• PubChem ID: 17761042

Methyl 2,2,2-trifluoroethyl carbonate Chemical and Physical Properties

Names and Identifiers

• carbonic acid, methyl 2,2,2-trifluoroethyl ester
• LogP
• Methyl2,2,2-trifluoroethylcarbonate
• 2,2,2-trifluoroethyl Methyl carbonate
• methyl 2,2,2-trifluoroethyl carbonate
• methyl (2,2,2-trifluoroethyl) carbonate
• CF3CH2OCO2CH3
• GBPVMEKUJUKTBA-UHFFFAOYSA-N
• SY131079
• Carbonic acid 2,2,2-trifluoroethylmethyl ester
• Methyl carbonic acid 2,2,2-trifluoroethyl ester
• M3376
• 156783-95-8
• EN300-200188
• AKOS024258058
• FEMC
• DTXSID90590869
• Carbonicacid,methyl2,2,2-trifluoroethylester
• A905391
• DB-171834
• SCHEMBL308513
• MFCD28054295
• CS-0162373
• AS-67618
• A10604
• Methyl 2,2,2-trifluoroethyl carbonate

• MDL： MFCD28054295
• Inchi： 1S/C4H5F3O3/c1-9-3(8)10-2-4(5,6)7/h2H2,1H3
• InChI Key： GBPVMEKUJUKTBA-UHFFFAOYSA-N
• SMILES： FC(C([H])([H])OC(=O)OC([H])([H])[H])(F)F

Computed Properties

• Exact Mass: 158.01905
• Monoisotopic Mass: 158.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.6

Experimental Properties

• PSA: 35.53

Additional information on Methyl 2,2,2-trifluoroethyl carbonate

Methyl 2,2,2-Trifluoroethyl Carbonate: A Comprehensive Overview

Methyl 2,2,2-trifluoroethyl carbonate (CAS No. 156783-95-8) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is a derivative of carbonic acid, where one hydroxyl group is replaced by a methyl group and the other by a 2,2,2-trifluoroethyl group. The structure of this compound is characterized by the presence of a carbonate functional group (-COO-) attached to a trifluoroethyl moiety and a methyl group. The trifluoroethyl group introduces unique electronic and steric properties to the molecule, making it highly versatile in chemical synthesis.

Methyl 2,2,2-trifluoroethyl carbonate has been extensively studied for its role as an intermediate in the synthesis of fluorinated compounds. Recent research has highlighted its potential in the development of advanced materials, such as fluoropolymers and fluorinated pharmaceuticals. The compound's ability to act as a protecting group for hydroxyl functionalities has made it invaluable in organic synthesis. Its use in the protection of alcohols during multi-step synthesis processes ensures high yields and selectivity.

The synthesis of methyl 2,2,2-trifluoroethyl carbonate typically involves the reaction of 2,2,2-trifluoroethanol with carbon dioxide under specific conditions. This reaction can be facilitated by the use of catalysts such as alkali metals or transition metal complexes. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of zeolite-supported catalysts to enhance reaction rates while minimizing waste generation.

In terms of applications, methyl 2,2,2-trifluoroethyl carbonate has found significant use in the pharmaceutical industry. Its ability to serve as a protecting group for hydroxyl groups during drug synthesis is particularly advantageous. For example, it has been employed in the synthesis of various β-lactam antibiotics and other complex molecules where precise control over functional groups is essential. The trifluoroethyl moiety also contributes to the stability and bioavailability of these compounds.

Another area where methyl 2,2,2-trifluoroethyl carbonate has shown promise is in materials science. The compound is used as a precursor for synthesizing fluorinated polymers with unique thermal and chemical resistance properties. These polymers find applications in high-performance coatings, adhesives, and electronic materials. Recent studies have focused on optimizing polymerization techniques to achieve better control over polymer structure and properties.

The environmental impact of methyl 2,2,2-trifluoroethyl carbonate has also been a topic of interest. Researchers have investigated its degradation pathways under various conditions to assess its potential environmental risks. Studies have shown that the compound undergoes hydrolysis under acidic or basic conditions to form carbon dioxide and trifluoroethanol derivatives. Efforts are ongoing to develop more sustainable methods for its production and disposal.

In conclusion, methyl 2,2,2-trifluoroethyl carbonate (CAS No. 156783-95-8) is a versatile compound with wide-ranging applications in organic synthesis and materials science. Its unique chemical properties make it an essential intermediate in the development of advanced materials and pharmaceuticals. As research continues to uncover new synthetic methods and applications for this compound, its role in modern chemistry is expected to grow even further.